Cas no 415725-35-8 (9-Methyl Biotin (mixture of diastereomers))

• Product Name: 9-Methyl Biotin (mixture of diastereomers)
• CAS No: 415725-35-8
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 1065482
• PubChem ID: 71750228
• Update Time: 2025-04-20

9-Methyl Biotin (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• 9-Methyl Biotin (mixture of diastereomers)
• Biotin Impurity D
• (3aS,4S,6aR)-Hexahydro-a-methyl-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid; 2-Methyl-5-[(3aS,4S,6aR)-2-oxohexahydrothieno[3,4-d]imidazol-4-yl]pentanoic Acid; Biotin Imp. D (EP)
• methyl biotin
• 2-Methyl-5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoic acid
• 415725-35-8
• DTXSID80858021
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-2-methylpentanoic acid

• Inchi： 1S/C11H18N2O3S/c1-6(10(14)15)3-2-4-8-9-7(5-17-8)12-11(16)13-9/h6-9H,2-5H2,1H3,(H,14,15)(H2,12,13,16)/t6?,7-,8-,9-/m0/s1
• InChI Key： UBBSLIBPXCFHDN-UYXKVSBOSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCC(C(=O)O)C)NC(N2)=O

Computed Properties

• Exact Mass: 258.10381361g/mol
• Monoisotopic Mass: 258.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 562.2±35.0 °C at 760 mmHg
• Flash Point: 293.8±25.9 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

9-Methyl Biotin (mixture of diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives